Cas no 824429-33-6 (Propanoic acid, 2-methyl-3-(4-pentenylsulfonyl)-)

Propanoic acid, 2-methyl-3-(4-pentenylsulfonyl)- structure
824429-33-6 structure
Product Name:Propanoic acid, 2-methyl-3-(4-pentenylsulfonyl)-
CAS No:824429-33-6
MF:C9H16O4S
MW:220.285942077637
CID:690887
PubChem ID:71418512
Update Time:2025-04-19

Propanoic acid, 2-methyl-3-(4-pentenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid, 2-methyl-3-(4-pentenylsulfonyl)-
    • 2-methyl-3-pent-4-enylsulfonylpropanoic acid
    • 824429-33-6
    • Racemic 2-Methyl-3-(pent-4-ene-1-sulfonyl)-propionic acid
    • SCHEMBL3184142
    • 2-METHYL-3-(PENT-4-ENE-1-SULFONYL)PROPANOIC ACID
    • DTXSID40837812
    • YWGVMXRKYDPLNU-UHFFFAOYSA-N
    • Inchi: 1S/C9H16O4S/c1-3-4-5-6-14(12,13)7-8(2)9(10)11/h3,8H,1,4-7H2,2H3,(H,10,11)
    • InChI Key: YWGVMXRKYDPLNU-UHFFFAOYSA-N
    • SMILES: S(CCCC=C)(CC(C(=O)O)C)(=O)=O

Computed Properties

  • Exact Mass: 220.07693016g/mol
  • Monoisotopic Mass: 220.07693016g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 7
  • Complexity: 286
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 79.8Ų
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